Cas no 2092647-91-9 (6-(4-(2-Hydroxyethyl)piperidin-1-yl)pyridazin-3-ol)

• Product Name: 6-(4-(2-Hydroxyethyl)piperidin-1-yl)pyridazin-3-ol
• CAS No: 2092647-91-9
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5723213
• PubChem ID: 121205977
• Update Time: 2025-05-19

6-(4-(2-Hydroxyethyl)piperidin-1-yl)pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2092647-91-9
• starbld0038248
• AKOS026715054
• 6-(4-(2-hydroxyethyl)piperidin-1-yl)pyridazin-3-ol
• 3-[4-(2-hydroxyethyl)piperidin-1-yl]-1H-pyridazin-6-one
• F1967-4513
• 3(2H)-Pyridazinone, 6-[4-(2-hydroxyethyl)-1-piperidinyl]-
• 6-(4-(2-Hydroxyethyl)piperidin-1-yl)pyridazin-3-ol

• Inchi： 1S/C11H17N3O2/c15-8-5-9-3-6-14(7-4-9)10-1-2-11(16)13-12-10/h1-2,9,15H,3-8H2,(H,13,16)
• InChI Key： JTWSFHKGQWYAKJ-UHFFFAOYSA-N
• SMILES： OCCC1CCN(C2C=CC(NN=2)=O)CC1

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 11.23±0.40(Predicted)

Additional information on 6-(4-(2-Hydroxyethyl)piperidin-1-yl)pyridazin-3-ol

Professional Introduction to Compound with CAS No. 2092647-91-9 and Product Name: 6-(4-(2-Hydroxyethyl)piperidin-1-yl)pyridazin-3-ol

The compound with the CAS number 2092647-91-9 and the product name 6-(4-(2-Hydroxyethyl)piperidin-1-yl)pyridazin-3-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural versatility. The pyridazine core, combined with a piperidine moiety, forms a scaffold that is highly conducive to interactions with biological targets, making it a promising candidate for drug discovery and development.

In recent years, the exploration of novel scaffolds has been a cornerstone in medicinal chemistry, aiming to identify molecules with improved pharmacological profiles. The structural features of 6-(4-(2-Hydroxyethyl)piperidin-1-yl)pyridazin-3-ol make it particularly interesting for several reasons. The presence of a hydroxyethyl group on the piperidine ring introduces a polar region that can enhance solubility and binding affinity, while the pyridazine ring provides a rigid framework that can be fine-tuned for optimal receptor interaction.

One of the most compelling aspects of this compound is its potential in addressing neurological disorders. The piperidine ring is known to be a privileged scaffold in central nervous system (CNS) drug design due to its ability to cross the blood-brain barrier efficiently. Furthermore, pyridazine derivatives have shown promise in various preclinical studies as modulators of neurotransmitter systems. The hydroxyethyl substituent adds an additional layer of complexity, allowing for diverse interactions with biological targets, which could be exploited for therapeutic benefits.

Recent research has highlighted the importance of molecular diversity in drug discovery pipelines. The compound 6-(4-(2-Hydroxyethyl)piperidin-1-yl)pyridazin-3-ol exemplifies this principle by integrating multiple functional groups that can be tailored for specific biological activities. For instance, the hydroxyl group can participate in hydrogen bonding interactions, enhancing binding affinity, while the ethyl chain provides steric bulk that can influence receptor orientation.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise required in modern pharmaceutical chemistry. Key steps include the formation of the pyridazine ring through cyclocondensation reactions and subsequent functionalization with the piperidine moiety. The introduction of the hydroxyethyl group is typically achieved through nucleophilic substitution or addition reactions, depending on the synthetic route chosen.

From a computational chemistry perspective, 6-(4-(2-Hydroxyethyl)piperidin-1-yl)pyridazin-3-ol has been subjected to extensive molecular modeling studies to understand its interactions with potential biological targets. These studies have revealed that the compound can bind effectively to various receptors, including those involved in pain modulation and neuroprotection. The rigidity provided by the pyridazine ring allows for precise alignment with target sites, while the polar regions facilitate favorable electrostatic interactions.

In clinical settings, compounds with similar structural motifs have shown promise in treating conditions such as chronic pain and neurodegenerative diseases. The ability of 6-(4-(2-Hydroxyethyl)piperidin-1-yl)pyridazin-3-ol to modulate neurotransmitter activity makes it a candidate for further investigation in these areas. Preclinical data suggests that it may interact with receptors such as serotonin and dopamine transporters, which are implicated in various CNS disorders.

The development of new drug candidates is often hampered by issues related to bioavailability and metabolic stability. However, the structural features of this compound offer several advantages in this regard. The piperidine ring enhances permeability across biological membranes, while the hydroxyethyl group can improve solubility in aqueous environments. These properties are critical for ensuring that the compound reaches its target site effectively and remains stable under physiological conditions.

Future directions in the study of 6-(4-(2-Hydroxyethyl)piperidin-1-yl)pyridazin-3-ol include exploring its efficacy in animal models and human trials. Additionally, modifications to its structure could yield derivatives with enhanced pharmacological properties or reduced side effects. Advances in synthetic methodologies may also enable more efficient production scales, making it more feasible for industrial applications.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process significantly. By leveraging automated platforms, researchers can rapidly assess the biological activity of large libraries of compounds like 6-(4-(2-Hydroxyethyl)piperidin-1-yl)pyridazin-3-ol, identifying lead candidates for further optimization. This approach has been instrumental in identifying novel therapeutic agents and has likely played a role in evaluating this compound's potential.

In conclusion, 6-(4-(2-Hydroxyethyl)piperidin-1-yl)pyridazin-3-ol represents a promising candidate for pharmaceutical development due to its unique structural features and potential biological activities. Its integration into drug discovery pipelines holds significant promise for addressing neurological disorders and other conditions where modulating neurotransmitter systems is beneficial. Continued research and development will be essential to fully realize its therapeutic potential.